Cas no 90874-42-3 (1-(2-phenylcyclopropyl)methanamine hydrochloride)

• Product Name: 1-(2-phenylcyclopropyl)methanamine hydrochloride
• CAS No: 90874-42-3
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD18483297
• CID: 4659331
• Update Time: 2025-10-20

1-(2-phenylcyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-phenylcyclopropyl)methanamine hydrochloride
• 1-(2-phenylcyclopropyl)methanamine hydrochloride

• MDL： MFCD18483297
• Inchi： 1S/C10H13N.ClH/c11-7-9-6-10(9)8-4-2-1-3-5-8;/h1-5,9-10H,6-7,11H2;1H
• InChI Key： IQFBVCYZPKNMIN-UHFFFAOYSA-N
• SMILES： C(C1CC1C1=CC=CC=C1)N.[H]Cl

1-(2-phenylcyclopropyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2-phenylcyclopropyl)methanamine hydrochloride

Introduction to 1-(2-phenylcyclopropyl)methanamine hydrochloride (CAS No. 90874-42-3)

1-(2-phenylcyclopropyl)methanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 90874-42-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit intriguing structural and pharmacological properties, making it a subject of extensive research in medicinal chemistry and drug discovery. The presence of a phenylcyclopropyl moiety in its molecular structure imparts unique characteristics that contribute to its potential biological activity, particularly in the context of developing novel therapeutic agents.

The structure of 1-(2-phenylcyclopropyl)methanamine hydrochloride consists of a benzene ring fused with a cyclopropane ring, which is further linked to an amine group. This structural motif is not only chemically stable but also provides a versatile platform for further functionalization. The amine group, being basic in nature, can form hydrogen bonds and interact with various biological targets, while the phenylcyclopropyl moiety contributes to the compound's lipophilicity and spatial orientation in biological systems.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the phenylcyclopropyl scaffold. This interest stems from the observation that such structures can exhibit a range of biological activities, including analgesic, anti-inflammatory, and central nervous system (CNS) effects. The unique steric and electronic properties of the phenylcyclopropyl group make it an attractive component for designing molecules that can interact with specific biological targets with high affinity and selectivity.

One of the most compelling aspects of 1-(2-phenylcyclopropyl)methanamine hydrochloride is its potential role in the development of novel analgesic agents. Chronic pain remains a significant unmet medical need, and there is a continuous effort to discover new mechanisms and targets for pain relief. Compounds that modulate neurotransmitter systems or interact with pain-signaling pathways offer promising avenues for therapeutic intervention. The amine moiety in 1-(2-phenylcyclopropyl)methanamine hydrochloride suggests that it may interact with serotonin or norepinephrine receptors, which are known to be involved in pain modulation.

Moreover, the phenylcyclopropyl group can influence the pharmacokinetic properties of the compound, such as its solubility, permeability, and metabolic stability. These factors are crucial for determining the compound's bioavailability and efficacy in vivo. Recent studies have shown that optimizing these properties can significantly enhance the therapeutic potential of drug candidates. For instance, modifications to the phenylcyclopropyl moiety have been explored to improve metabolic stability and reduce unwanted side effects.

Another area where 1-(2-phenylcyclopropyl)methanamine hydrochloride shows promise is in the treatment of neurological disorders. The CNS plays a critical role in various diseases, including depression, anxiety, and neurodegenerative conditions. The ability of this compound to interact with CNS receptors makes it a candidate for developing novel therapeutics. Preclinical studies have indicated that compounds with similar structural features may modulate neurotransmitter release or receptor activity, leading to potential therapeutic benefits.

The synthesis of 1-(2-phenylcyclopropyl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include cyclopropanation reactions followed by functional group transformations to introduce the amine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. These advancements are crucial for supporting both preclinical and clinical research efforts.

In conclusion, 1-(2-phenylcyclopropyl)methanamine hydrochloride (CAS No. 90874-42-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutic agents targeting pain management and neurological disorders. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for improving human health.